molecular formula C11H10F3NO B8476893 2-Propyn-1-amine, N-methyl-3-[4-(trifluoromethoxy)phenyl]-

2-Propyn-1-amine, N-methyl-3-[4-(trifluoromethoxy)phenyl]-

Cat. No.: B8476893
M. Wt: 229.20 g/mol
InChI Key: SIELTSNFBSTDTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Propyn-1-amine, N-methyl-3-[4-(trifluoromethoxy)phenyl]- is a useful research compound. Its molecular formula is C11H10F3NO and its molecular weight is 229.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Propyn-1-amine, N-methyl-3-[4-(trifluoromethoxy)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Propyn-1-amine, N-methyl-3-[4-(trifluoromethoxy)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10F3NO

Molecular Weight

229.20 g/mol

IUPAC Name

N-methyl-3-[4-(trifluoromethoxy)phenyl]prop-2-yn-1-amine

InChI

InChI=1S/C11H10F3NO/c1-15-8-2-3-9-4-6-10(7-5-9)16-11(12,13)14/h4-7,15H,8H2,1H3

InChI Key

SIELTSNFBSTDTH-UHFFFAOYSA-N

Canonical SMILES

CNCC#CC1=CC=C(C=C1)OC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 4 M solution of HCl in dioxane (330 μl, 1 mmol) was added at ambient temperature to a solution of methyl-[3-(4-trifluoromethoxy-phenyl)-prop-2-ynyl]-carbamic acid tert-butyl ester (50 mg, 0.15 mmol) in dichloromethane (0.5 ml). The reaction mixture was stirred for 3 h at ambient temperature. The solvent was removed under reduced pressure and the residue crystallized from dichloromethane/heptane to yield 20 mg (90 μmol, 57%) of the title compound as brown crystals.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
330 μL
Type
reactant
Reaction Step One
Name
methyl-[3-(4-trifluoromethoxy-phenyl)-prop-2-ynyl]-carbamic acid tert-butyl ester
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
solvent
Reaction Step One
Yield
57%

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